Cas no 90734-98-8 (4-Ethoxy-1H-indole-3-carbaldehyde)

4-Ethoxy-1H-indole-3-carbaldehyde is a versatile indole derivative characterized by its ethoxy-substituted aromatic ring and formyl functional group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical scaffolds. Its reactive aldehyde group enables facile derivatization through condensation or nucleophilic addition reactions, while the ethoxy moiety enhances solubility and modulates electronic properties. The indole core contributes to its utility in medicinal chemistry, where it may be incorporated into bioactive molecules targeting serotonin-related pathways. This compound exhibits stability under standard handling conditions and is typically supplied with high purity, ensuring reproducibility in research applications.

4-Ethoxy-1H-indole-3-carbaldehyde structure

90734-98-8 structure

Product Name:4-Ethoxy-1H-indole-3-carbaldehyde

CAS No:90734-98-8

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD09864071

CID:1036076

PubChem ID:13245158

Update Time:2025-05-28

4-Ethoxy-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Ethoxy-1H-indole-3-carbaldehyde
- 4-ethoxy-1H-Indole-3-carboxaldehyde
- AS-61494
- MFCD09864071
- F15918
- AKOS006311096
- DTXSID80531584
- FT-0735665
- BB 0262276
- 4-Ethoxyindole-3-carboxaldehyde
- 90734-98-8
- DB-078789
- STK504686
- MDL： MFCD09864071
- Inchi： 1S/C11H11NO2/c1-2-14-10-5-3-4-9-11(10)8(7-13)6-12-9/h3-7,12H,2H2,1H3
- InChI Key： IOKUCNZOAJQSEB-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC=CC2=C1C(C=O)=CN2

Computed Properties

Exact Mass: 189.078978594g/mol
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 42.1Å²

4-Ethoxy-1H-indole-3-carbaldehyde Security Information

HazardClass：IRRITANT

4-Ethoxy-1H-indole-3-carbaldehyde Pricemore >>

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Chemenu	CM129932-1g	4-ethoxy-1H-indole-3-carbaldehyde	90734-98-8	95%	1g	$297	2021-08-05
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Alichem	A199000385-1g	4-Ethoxyindole-3-carboxaldehyde	90734-98-8	98%	1g	$398.23	2023-08-31
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